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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682

CAS Number: 19056-40-7[1][2][3][4][5]

This in-depth guide serves as a technical resource for researchers, scientists, and drug
development professionals interested in 4-Bromo-3-methoxyaniline. It covers the compound's
chemical and physical properties, detailed experimental protocols for its synthesis, and its
applications in organic synthesis and pharmaceutical research.

Chemical and Physical Properties

4-Bromo-3-methoxyaniline is an aromatic amine containing both a bromine atom and a
methoxy group. These functional groups make it a versatile intermediate for creating more
complex molecules.[6] Its key properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b105682?utm_src=pdf-interest
https://synquestlabs.com/ProductV2/ProductDetail/51667
https://www.scbt.com/p/4-bromo-3-methoxyaniline-19056-40-7
https://www.bldpharm.com/products/19056-40-7.html
https://store.apolloscientific.co.uk/product/4-bromo-3-methoxyaniline
https://www.chemsrc.com/en/cas/19056-40-7_511131.html
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromo-3-methylaniline-custom-organic-synthesis-le
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7H8BrNO [11121171
Molecular Weight 202.05 g/mol [11121[7]
Melting Point 96-100 °C [819]

White to brown crystalline
Appearance _ [81[°]
powder or yellow solid

Purity (Typical) 97-98% [1]

SMILES String COclcc(N)ccelBr [7]
RUTNWXBHRAIQSP-

INChl Key [7]

UHFFFAOYSA-N

Spectroscopic Data

1H NMR (DMSO-d6, 400 MHz): 6 7.1 (d, 1H), 6.31 (s, 1H), 6.1 (d, 1H), 5.27 (bs, 2H), 3.72 (s,
3H) ppm.[8]

Safety Information

4-Bromo-3-methoxyaniline is classified as harmful if swallowed and may cause an allergic
skin reaction.[7] Appropriate personal protective equipment, including gloves, eye protection,
and a dust mask, should be used when handling this compound.

Hazard Classification GHS Codes
Acute Toxicity, Oral (Category 4) H302
Skin Sensitization (Category 1) H317

Experimental Protocols

Synthesis of 4-Bromo-3-methoxyaniline from 2-Bromo-5-
nitroanisole
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This protocol describes the reduction of a nitro group to an amine.

Reaction:

( ) Zn, NH4CI, THF, Reflux { )

SM(S-BmmOA-ﬂuoronitrobenzene Etherification 3-Bromo-4-methoxynitrobenzene Nitro-reduction

( ) Pd Catalyst, Base
>
Biaryl Compound
>
Aryl Boronic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-3-methoxyaniline: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105682#4-bromo-3-methoxyaniline-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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